6-Chloro-4-(piperazin-1-yl)pyrido[3,2-d]pyrimidine

• CAS No.: 897360-17-7
• Molecular Formula: C11H12ClN5
• Molecular Weight: 249.70 g/mol
• IUPAC Name: 6-chloro-4-piperazin-1-ylpyrido[3,2-d]pyrimidine
• InChI: InChI=1S/C11H12ClN5/c12-9-2-1-8-10(16-9)11(15-7-14-8)17-5-3-13-4-6-17/h1-2,7,13H,3-6H2
• InChI Key: HPKTYMDQKLMUOX-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1)C2=NC=NC3=C2N=C(C=C3)Cl

Description

6-Chloro-4-(piperazin-1-yl)pyrido[3,2-d]pyrimidine is a useful research compound. Its molecular formula is C11H12ClN5 and its molecular weight is 249.70 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of piperazine (7.0 g) in 1,4-dioxane (100 ml) was added a solution of crude 4,6-dichloro-pyrido[3,2-d]pyrimidine in 1,4-dioxane (50 ml). The resulting mixture was stirred at room temperature for 1 hour. After concentration under reduced pressure, the residue was purified by silica gel flash chromatography, the mobile phase being a methanol/dichloromethane mixture (in a ratio gradually ranging from 1:10 to 1:5), resulting in the pure title compound as a yellowish solid (3.1 g, yield 76%) which was characterized by its mass spectrum as follows: MS (m/z): 250.1 ([M+H]+, 100).